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Compound of Interest

Compound Name: Aluminum nitrate hydrate

Cat. No.: B3041033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum nitrate
hydrate, with a particular focus on aluminum nitrate nonahydrate (Al(NO3)3-9H20). The
information compiled herein is intended to support research, development, and formulation
activities where aluminum nitrate is a key component.

Introduction

Aluminum nitrate is a salt of aluminum and nitric acid that most commonly exists as the
crystalline hydrate, aluminum nitrate nonahydrate (Al(NOs)3:9H20).[1] It is a white, crystalline,
and hygroscopic solid that is highly soluble in water and other polar solvents.[1][2] Its solubility
characteristics are critical for its various applications, including in catalysis, as a mordant in
dyeing, in leather tanning, and as a nitrating agent in organic synthesis.[1][3]

Quantitative Solubility Data

The solubility of aluminum nitrate nonahydrate in various solvents is summarized in the table
below. The data is presented to facilitate easy comparison for formulation and experimental
design.
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. Solubility ( Solubility (
Chemical Temperature
Solvent g/100 g of g/100 mL of
Formula (°C)
solvent) solvent)
Water H20 0 61 -
Water H20 20 73.9 75.44
Water H20 25 - 64[4]
Water H20 40 89 -
Water H20 60 108 -
Water H20 100 - 160[2][5]
Methanol CHsOH 20 - 14.45[1][2][5]
Ethanol C2HsOH 20 - 8.63[1][2][5]
Ethylene Glycol C2He02 - - 18.32[1][2][5]
Dimethylformami
CsH7NO 25 20 -
de
Acetone CsHsO - Soluble -
Alcohols ROH - Soluble -

Note: Some sources indicate general solubility in acetone and alcohols without providing
specific quantitative data.[3]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of
aluminum nitrate hydrate, based on established principles for inorganic salts.

Objective: To determine the solubility of aluminum nitrate nonahydrate in a given solvent at a
specific temperature.

Materials:
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e Aluminum nitrate nonahydrate (analytical grade)

¢ Solvent of interest (e.g., deionized water, ethanol)

e Thermometer

o Constant temperature water bath or incubator

 Stirring apparatus (magnetic stirrer and stir bars or mechanical stirrer)
 Filtration apparatus (syringe filters or vacuum filtration with appropriate filter paper)
e Analytical balance

e Volumetric flasks and pipettes

e Drying oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of aluminum nitrate nonahydrate to a known volume or mass of the
solvent in a sealed container. The presence of undissolved solid is necessary to ensure
saturation.

o Place the container in a constant temperature bath set to the desired temperature.

o Stir the mixture vigorously to facilitate the dissolution process and ensure the system
reaches equilibrium. The time to reach equilibrium can vary and may take several hours.

o Equilibration:

o Allow the suspension to be stirred at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure that thermodynamic equilibrium is reached.

o Sample Collection and Filtration:

o Once equilibrium is established, cease stirring and allow the undissolved solid to settle.
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o Carefully withdraw a known volume of the supernatant liquid using a pre-heated or pre-
cooled pipette to the experimental temperature to avoid precipitation or further dissolution.

o Immediately filter the collected sample to remove any undissolved microcrystals. A syringe
filter is often suitable for this purpose.

e Analysis of the Saturated Solution:
o Accurately weigh a portion of the clear, saturated filtrate.

o Evaporate the solvent from the weighed sample in a drying oven at a temperature
sufficient to remove the solvent without decomposing the aluminum nitrate (e.g., below its
melting point of 73°C).

o Once the solvent is completely evaporated, weigh the remaining solid residue (aluminum
nitrate).

» Calculation of Solubility:
o The solubility can be calculated using the following formula:

Solubility ( g/100 g of solvent) = (mass of residue / (mass of saturated solution - mass of
residue)) * 100

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Handle aluminum nitrate, an oxidizing agent, with care and avoid contact with combustible
materials.

o Perform the experiment in a well-ventilated area.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of
solubility.
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Caption: Experimental workflow for determining the solubility of a solid in a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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